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Cat. No.: B15614339 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Dihexyl phthalate (DHP), a member of the phthalate ester family, is a synthetic chemical

compound primarily utilized as a plasticizer to enhance the flexibility and durability of various

polymers. Its presence in numerous consumer and industrial products necessitates a thorough

understanding of its physical and chemical characteristics for risk assessment, toxicological

studies, and the development of safer alternatives. This technical guide provides an in-depth

overview of the core physical and chemical properties of dihexyl phthalate, detailed

experimental methodologies for their determination, and a summary of its chemical reactivity

and metabolic pathways.

Chemical Identity
IUPAC Name: Dihexyl benzene-1,2-dicarboxylate[1]

Synonyms: Di-n-hexyl phthalate, Phthalic acid dihexyl ester[1]

CAS Number: 84-75-3[1][2]

EC Number: 201-559-5[1][2]

Molecular Formula: C₂₀H₃₀O₄[1][2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b15614339?utm_src=pdf-interest
https://www.benchchem.com/product/b15614339?utm_src=pdf-body
https://www.benchchem.com/product/b15614339?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC9878957/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9878957/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9878957/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10488033/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9878957/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10488033/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9878957/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10488033/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15614339?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Molecular Weight: 334.45 g/mol [2][3]

Physical Properties
Dihexyl phthalate is typically a clear, colorless to yellowish, oily liquid with a slight aromatic

odor.[1][2][3] Its key physical properties are summarized in the table below.

Property Value Reference

Appearance
Clear, colorless to yellowish

oily liquid
[1][2][3]

Odor Slight aromatic odor [1][2]

Melting Point -58 °C [2][4]

Boiling Point 333 - 350 °C [2][4][5]

Density 1.01 g/cm³ [4][6]

Vapor Pressure 1.4 x 10⁻⁵ mmHg at 25 °C [1]

Water Solubility 0.05 - 0.24 mg/L at 20-25 °C [1][2]

Refractive Index 1.486 - 1.489 at 20 °C [7]

Flash Point 177 °C [5]

Log Kow (Octanol-Water

Partition Coefficient)
6.82 [1]

Chemical Properties and Reactivity
Synthesis
Dihexyl phthalate is synthesized via the esterification of phthalic anhydride with hexanol. This

reaction is typically catalyzed by a strong acid, such as sulfuric acid.[2] The excess hexanol

and the water produced during the reaction are removed to drive the equilibrium towards the

formation of the diester.
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Caption: Synthesis of Dihexyl Phthalate.

Hydrolysis
Dihexyl phthalate can undergo hydrolysis, particularly under acidic or alkaline conditions, to

form monohexyl phthalate and eventually phthalic acid and hexanol. In biological systems, this

hydrolysis is catalyzed by enzymes such as lipases and esterases.[8][9]

Decomposition
Upon heating to decomposition, dihexyl phthalate may emit acrid smoke and irritating fumes.

Experimental Protocols for Property Determination
The determination of the physical and chemical properties of dihexyl phthalate should follow

standardized methodologies to ensure data quality and comparability. The OECD Guidelines

for the Testing of Chemicals provide a framework of internationally accepted methods.[5][10]

[11]

Melting Point Determination (OECD Guideline 102)
Principle: This method involves heating a sample of the substance in a capillary tube and

observing the temperature range over which it melts.

Apparatus: Capillary tube melting point apparatus, thermometer.
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Procedure:

A small, dry sample of dihexyl phthalate is introduced into a capillary tube, which is then

sealed at one end.

The capillary tube is placed in a heating block or bath adjacent to a calibrated

thermometer.

The temperature is raised at a slow, controlled rate.

The temperatures at which melting begins and is complete are recorded as the melting

range.

Boiling Point Determination (OECD Guideline 103)
Principle: The boiling point is determined by measuring the temperature at which the vapor

pressure of the liquid equals the atmospheric pressure.

Apparatus: Distillation apparatus or a dynamic method apparatus.

Procedure:

The dihexyl phthalate sample is placed in a heating flask.

The pressure is controlled, and the sample is heated.

The temperature at which the liquid boils and its vapor condenses is recorded. For high

boiling point substances like dihexyl phthalate, vacuum distillation is often employed to

prevent decomposition.

Density Determination (OECD Guideline 109)
Principle: The density is the mass per unit volume of the substance.

Apparatus: Pycnometer, oscillating densitometer, or a hydrometer.

Procedure (using a pycnometer):

The mass of a clean, dry pycnometer is determined.
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The pycnometer is filled with dihexyl phthalate, and its mass is measured again.

The volume of the pycnometer is known or can be determined using a reference

substance (e.g., water).

The density is calculated by dividing the mass of the dihexyl phthalate by the volume of

the pycnometer.

Water Solubility Determination (OECD Guideline 105)
Principle: The column elution method or the flask method can be used to determine the

saturation mass concentration of the substance in water.

Procedure (Flask Method):

An excess amount of dihexyl phthalate is added to a known volume of water in a flask.

The mixture is agitated at a constant temperature for a sufficient period to reach

equilibrium.

The aqueous phase is separated from the undissolved substance by centrifugation or

filtration.

The concentration of dihexyl phthalate in the aqueous phase is determined using a

suitable analytical method, such as gas chromatography (GC) or high-performance liquid

chromatography (HPLC).

Biological Interactions and Signaling Pathways
Phthalates, including dihexyl phthalate, are known endocrine-disrupting chemicals that can

interfere with various biological signaling pathways.

Metabolic Pathway
The metabolism of dihexyl phthalate in the body primarily involves a two-phase process.

Phase I is characterized by the hydrolysis of the diester to its monoester, monohexyl phthalate

(MHP), and hexanol. Phase II involves the conjugation of MHP with glucuronic acid to form a

more water-soluble conjugate that can be readily excreted.
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Caption: Metabolic Pathway of Dihexyl Phthalate.

Endocrine Disruption Signaling
Dihexyl phthalate can act as an antagonist to androgen receptors and may exhibit weak

estrogenic activity, thereby disrupting the normal hormonal balance. This interference can lead

to adverse effects on the reproductive system.
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Caption: Endocrine Disruption by Dihexyl Phthalate.

Conclusion
This technical guide provides a comprehensive summary of the physical and chemical

properties of dihexyl phthalate, along with standardized experimental methodologies for their

determination. The information presented is crucial for researchers and professionals in the

fields of toxicology, environmental science, and drug development for assessing the potential

risks associated with this compound and for the development of safer alternatives. The

elucidation of its metabolic and signaling pathway interactions highlights the mechanisms

through which it may exert its biological effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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